Cas no 1706459-11-1 (5-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1,3-oxazolidin-2-one)

• Product Name: 5-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1,3-oxazolidin-2-one
• CAS No: 1706459-11-1
• MF: C₈H₁₀ClN₃O₂
• MW: 215.636900424957
• CID: 5220225
• Update Time: 2025-05-28

5-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1,3-oxazolidin-2-one

• Inchi： 1S/C8H10ClN3O2/c1-11-7(2-3-10-11)12-5-6(4-9)14-8(12)13/h2-3,6H,4-5H2,1H3
• InChI Key： LGTBDHTZSNRBEV-UHFFFAOYSA-N
• SMILES： O1C(CCl)CN(C2N(C)N=CC=2)C1=O

Additional information on 5-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1,3-oxazolidin-2-one

Comprehensive Overview of 5-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1,3-oxazolidin-2-one (CAS No. 1706459-11-1)

The compound 5-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1,3-oxazolidin-2-one (CAS No. 1706459-11-1) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3-oxazolidin-2-one core combined with a 1-methyl-1H-pyrazol-5-yl substituent and a reactive chloromethyl group, makes it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, given the growing demand for novel scaffolds in medicinal chemistry.

In recent years, the search for innovative heterocyclic compounds has surged, driven by the need for new therapeutics targeting antibiotic resistance, cancer, and neurodegenerative diseases. The 5-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1,3-oxazolidin-2-one structure aligns with this trend, as its oxazolidinone moiety is known for antimicrobial properties, while the pyrazole ring enhances binding affinity to biological targets. This dual functionality positions the compound as a promising candidate for further exploration in precision medicine and sustainable agriculture.

From a synthetic chemistry perspective, the chloromethyl group in CAS No. 1706459-11-1 offers valuable reactivity for cross-coupling reactions and nucleophilic substitutions. This characteristic is frequently highlighted in organic chemistry forums and AI-driven literature searches, where users inquire about "efficient methods for functionalizing oxazolidinones" or "pyrazole-containing building blocks for drug design." The compound's adaptability makes it a focal point for researchers developing green chemistry protocols, as industries prioritize eco-friendly synthetic routes.

Another area of interest is the compound's potential role in crop protection formulations. With global attention on sustainable agriculture, agrochemical companies are investigating oxazolidinone derivatives as next-generation fungicides or herbicides. The 1-methyl-1H-pyrazol-5-yl component may contribute to selective action against plant pathogens, addressing common search queries like "novel agrochemical scaffolds with low environmental impact." Regulatory agencies' increasing scrutiny of traditional pesticides further amplifies the relevance of such innovations.

Analytical characterization of 5-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1,3-oxazolidin-2-one typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, topics frequently searched by quality control professionals. The compound's stability under various pH conditions and thermal properties are also critical for industrial applications, aligning with user questions about "storage conditions for sensitive intermediates" or "scalable purification methods for heterocycles."

In conclusion, CAS No. 1706459-11-1 represents a compelling case study in interdisciplinary chemical research. Its structural features bridge medicinal chemistry, materials science, and agrochemical development, making it a recurring subject in patent literature and academic journals. As AI-assisted molecular design gains traction, compounds like this will likely see increased utilization in high-throughput screening platforms and computational drug discovery pipelines, answering the growing demand for diverse chemical space exploration in life sciences.